![molecular formula C7H14ClNO B2769522 5-Oxa-8-azaspiro[2.6]nonane;hydrochloride CAS No. 2460750-18-7](/img/structure/B2769522.png)
5-Oxa-8-azaspiro[2.6]nonane;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Oxa-8-azaspiro[2.6]nonane hydrochloride is a synthetic compound with the CAS Number: 2460750-18-7 . It is a powder in physical form .
Molecular Structure Analysis
The molecular structure of 5-Oxa-8-azaspiro[2.6]nonane hydrochloride is represented by the InChI code: 1S/C7H13NO.ClH/c1-2-7(1)5-8-3-4-9-6-7;/h8H,1-6H2;1H . This indicates that the compound is composed of a seven-membered ring fused to a six-membered ring, with one oxygen and one nitrogen atom in the rings.Physical And Chemical Properties Analysis
5-Oxa-8-azaspiro[2.6]nonane hydrochloride is a powder in physical form . It has a molecular weight of 163.65 .Scientific Research Applications
Synthetic Approaches and Scaffold Utilization
Spiroaminals, including those related to 5-Oxa-8-azaspiro[2.6]nonane hydrochloride, are central to the development of compounds with significant biological activities. These structures serve as challenging targets due to their novel skeletons and potential applications, prompting extensive research into their synthesis (Sinibaldi & Canet, 2008). Similarly, the synthesis of spirocyclic oxetane-fused benzimidazoles, incorporating spirocyclic frameworks, highlights the versatility of these compounds in creating structurally diverse molecules with potential pharmaceutical applications (Gurry, McArdle, & Aldabbagh, 2015).
Drug Discovery Modules
In drug discovery, the thia/oxa-azaspiro[3.4]octanes, encompassing structures similar to 5-Oxa-8-azaspiro[2.6]nonane hydrochloride, have been synthesized as multifunctional modules. These spirocycles are designed to serve as novel and structurally diverse scaffolds, with enantioselective approaches further enhancing their utility (Li, Rogers-Evans, & Carreira, 2013). The diversity-oriented synthesis of azaspirocycles demonstrates the broad applicability of these structures in chemistry-driven drug discovery, showcasing their role in creating functionalized pyrrolidines, piperidines, and azepines (Wipf, Stephenson, & Walczak, 2004).
Novel Synthesis Techniques
Research has also focused on novel synthetic techniques for creating these complex structures. For instance, the one-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones highlights innovative methods for constructing the spirocyclic framework, contributing to the field of synthetic organic chemistry (Huynh, Nguyen, & Nishino, 2017). Additionally, the development of novel thia/oxa-azaspiro[3.4]octanes through robust and step-economic routes underlines the continued exploration of efficient synthetic pathways for these compounds (Li, Rogers-Evans, & Carreira, 2013).
Safety And Hazards
The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
5-oxa-8-azaspiro[2.6]nonane;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.ClH/c1-2-7(1)5-8-3-4-9-6-7;/h8H,1-6H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZRPENPTWXQXSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CNCCOC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxa-8-azaspiro[2.6]nonane hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.